Cas no 94277-85-7 (Tripropylammonium p-toluenesulphonate)

• Product Name: Tripropylammonium p-toluenesulphonate
• CAS No: 94277-85-7
• MF: C₁₆H₂₉NO₃S
• MW: 315.471363782883
• CID: 805817
• PubChem ID: 21903187
• Update Time: 2025-04-19

Tripropylammonium p-toluenesulphonate Chemical and Physical Properties

Names and Identifiers

• Tripropylammonium p-toluenesulphonate
• 4-methylbenzenesulfonate,tripropylazanium
• SCHEMBL5875230
• NS00092628
• EINECS 304-669-2
• DTXSID80241378
• 94277-85-7

• Inchi： 1S/C9H21N.C7H8O3S/c1-4-7-10(8-5-2)9-6-3;1-6-2-4-7(5-3-6)11(8,9)10/h4-9H2,1-3H3;2-5H,1H3,(H,8,9,10)
• InChI Key： CAHOMLASTRRCCB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].[NH+](CCC)(CCC)CCC

Computed Properties

• Exact Mass: 398.387229
• Monoisotopic Mass: 398.387229
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 22
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4

Experimental Properties

• Boiling Point: 438.9°Cat760mmHg
• Flash Point: 219.2°C